Cas no 2229257-22-9 (1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one)

1-(5-Bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one is a brominated and difluorinated thiazole derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromo-substituted thiazole core and a difluoroacetyl moiety—make it a versatile intermediate for the construction of complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The presence of bromine enhances reactivity for cross-coupling reactions, while the difluoroacetyl group contributes to electrophilic character, facilitating further functionalization. This compound is valued for its stability under standard conditions and its compatibility with diverse reaction conditions, enabling precise modifications for targeted molecular frameworks. Its applications extend to medicinal chemistry, where it serves as a precursor for bioactive molecules.

1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one structure

2229257-22-9 structure

Product Name:1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one

CAS No:2229257-22-9

MF:C₅H₂BrF₂NOS

MW:242.041285991669

CID:5881975

PubChem ID:165795961

Update Time:2025-10-29

1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(5-bromo-2-thiazolyl)-2,2-difluoro-
- 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one
- EN300-1954306
- 2229257-22-9
- Inchi： 1S/C5H2BrF2NOS/c6-2-1-9-5(11-2)3(10)4(7)8/h1,4H
- InChI Key： XEYZDJHCVGFCFC-UHFFFAOYSA-N
- SMILES： C(=O)(C1=NC=C(Br)S1)C(F)F

Computed Properties

Exact Mass: 240.90085g/mol
Monoisotopic Mass: 240.90085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Density: 1.845±0.06 g/cm3(Predicted)
Boiling Point: 256.0±50.0 °C(Predicted)
pka: -2.55±0.10(Predicted)

1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1954306-0.05g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	0.05g	$827.0	2023-09-17
Enamine	EN300-1954306-0.1g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	0.1g	$867.0	2023-09-17
Enamine	EN300-1954306-0.25g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	0.25g	$906.0	2023-09-17
Enamine	EN300-1954306-0.5g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	0.5g	$946.0	2023-09-17
Enamine	EN300-1954306-1.0g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	1g	$1299.0	2023-05-31
Enamine	EN300-1954306-2.5g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	2.5g	$1931.0	2023-09-17
Enamine	EN300-1954306-5.0g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	5g	$3770.0	2023-05-31
Enamine	EN300-1954306-10.0g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	10g	$5590.0	2023-05-31
Enamine	EN300-1954306-1g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	1g	$986.0	2023-09-17
Enamine	EN300-1954306-5g	1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one	2229257-22-9	5g	$2858.0	2023-09-17